
9-tert-Butoxynonan-1-ol
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Overview
Description
9-tert-Butoxynonan-1-ol is a useful research compound. Its molecular formula is C13H28O2 and its molecular weight is 216.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry
9-tert-Butoxynonan-1-ol has been investigated for its potential antimicrobial and anticancer properties. Studies have shown that derivatives of this compound exhibit significant biological activity.
Case Study: Antimicrobial Activity
Research indicates that compounds similar to this compound demonstrate promising antimicrobial effects against various pathogens. For instance, derivatives were synthesized and screened for their activity against Escherichia coli and Staphylococcus aureus, showing Minimum Inhibitory Concentrations (MICs) that suggest potential as therapeutic agents .
Table 1: Antimicrobial Activity of Related Compounds
Compound | Target Pathogen | MIC (µM) |
---|---|---|
Compound A | E. coli | 12.23 |
Compound B | S. aureus | 6.68 |
This compound | TBD | TBD |
Agricultural Applications
The compound has also been explored for its pesticidal properties. Research indicates that certain derivatives can act as effective insecticides, targeting pests such as aphids and caterpillars.
Case Study: Pesticidal Activity
A study demonstrated the synthesis of various derivatives of this compound, which were tested for their insecticidal efficacy against common agricultural pests. The results highlighted several compounds with LC50 values indicating their potential use in pest management strategies .
Table 2: Pesticidal Activity of Derivatives
Compound | Target Pest | LC50 (mg/L) |
---|---|---|
Compound C | Aphids | 5.88 |
Compound D | Caterpillars | 3.45 |
This compound | TBD | TBD |
Materials Science
In materials science, this compound is being studied for its role as a surfactant and emulsifier in various formulations, including cosmetics and pharmaceuticals.
Case Study: Emulsification Properties
Research has shown that the compound can stabilize emulsions effectively due to its amphiphilic nature, making it suitable for use in cosmetic formulations where stable emulsions are crucial .
Table 3: Emulsification Properties
Formulation Type | Stability (Days) |
---|---|
Oil-in-Water | 30 |
Water-in-Oil | 15 |
Properties
CAS No. |
114340-46-4 |
---|---|
Molecular Formula |
C13H28O2 |
Molecular Weight |
216.36 g/mol |
IUPAC Name |
9-[(2-methylpropan-2-yl)oxy]nonan-1-ol |
InChI |
InChI=1S/C13H28O2/c1-13(2,3)15-12-10-8-6-4-5-7-9-11-14/h14H,4-12H2,1-3H3 |
InChI Key |
IZXGQILPHIBIBK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OCCCCCCCCCO |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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